Cas no 871096-98-9 (2-(indolin-1-yl)-1-(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)ethan-1-one)

• Product Name: 2-(indolin-1-yl)-1-(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)ethan-1-one
• CAS No: 871096-98-9
• MF: C₂₄H₂₅N₃O₃S
• MW: 435.53860449791
• CID: 5148013
• PubChem ID: 2654365
• Update Time: 2025-10-28

2-(indolin-1-yl)-1-(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(2,3-dihydro-1H-indol-1-yl)-1-[4-(2-naphthalenylsulfonyl)-1-piperazinyl]-
• 2-(indolin-1-yl)-1-(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)ethan-1-one
• WAY-660418
• 2-(2,3-Dihydro-1H-indol-1-yl)-1-[4-(2-naphthalenylsulfonyl)-1-piperazinyl]ethanone (ACI)
• Piperazine, 1-[(2,3-dihydro-1H-indol-1-yl)acetyl]-4-(2-naphthalenylsulfonyl)- (9CI)
• 871096-98-9
• AKOS000998705
• 2-(2,3-dihydroindol-1-yl)-1-[4-(naphthalene-2-sulfonyl)piperazin-1-yl]ethanone
• 2-(2,3-dihydroindol-1-yl)-1-(4-naphthalen-2-ylsulfonylpiperazin-1-yl)ethanone
• G70640
• EX-A6169
• CCG-346042
• Z30979647

• Inchi： 1S/C24H25N3O3S/c28-24(18-26-12-11-20-6-3-4-8-23(20)26)25-13-15-27(16-14-25)31(29,30)22-10-9-19-5-1-2-7-21(19)17-22/h1-10,17H,11-16,18H2
• InChI Key： VQLVPXNZVOVLPZ-UHFFFAOYSA-N
• SMILES： O=C(CN1CCC2C1=CC=CC=2)N1CCN(S(C2C=C3C(C=CC=C3)=CC=2)(=O)=O)CC1

Computed Properties

• Exact Mass: 435.16166284g/mol
• Monoisotopic Mass: 435.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 69.3Ų

Additional information on 2-(indolin-1-yl)-1-(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)ethan-1-one

Comprehensive Guide to 2-(indolin-1-yl)-1-(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)ethan-1-one (CAS No. 871096-98-9): Properties, Applications, and Research Insights

2-(indolin-1-yl)-1-(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)ethan-1-one (CAS No. 871096-98-9) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines an indoline moiety with a naphthalenesulfonyl-piperazine scaffold, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its unique structural features.

The compound's molecular weight and lipophilicity make it suitable for drug discovery programs targeting central nervous system (CNS) disorders. Recent studies have explored its structure-activity relationship (SAR) in the context of neurodegenerative diseases, a hot topic in 2024 as the global population ages. With increasing searches for "novel Alzheimer's treatments" and "Parkinson's disease research compounds," this molecule's potential in neuroprotective applications warrants closer examination.

From a synthetic chemistry perspective, 2-(indolin-1-yl)-1-(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)ethan-1-one presents interesting challenges and opportunities. The naphthalene sulfonamide portion contributes to enhanced binding affinity, while the indoline group may improve metabolic stability. These characteristics align with current industry trends toward fragment-based drug design and privileged structure utilization, topics frequently searched by medicinal chemists.

The compound's physicochemical properties suggest good blood-brain barrier permeability, a crucial factor for CNS-targeting therapeutics. Computational modeling studies of 871096-98-9 reveal favorable drug-likeness scores, with particular strengths in hydrogen bonding capacity and aromatic interactions. These features correlate with growing interest in "AI-powered drug discovery" and "in silico ADMET prediction," making this compound relevant to cutting-edge pharmaceutical research methodologies.

In material science applications, the naphthalene sulfonyl component of 2-(indolin-1-yl)-1-(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)ethan-1-one offers potential for developing organic semiconductors or photovoltaic materials. The compound's extended π-conjugated system could contribute to charge transport properties, aligning with renewable energy research trends. Searches for "organic electronic materials" and "sustainable chemistry solutions" have increased significantly in recent years, highlighting the broader relevance of such compounds.

Quality control and analytical characterization of 871096-98-9 typically involve advanced techniques like HPLC-MS and NMR spectroscopy. The compound's distinct chromatographic behavior and spectroscopic signatures make it identifiable in complex mixtures, important for researchers investigating "analytical method development" or "impurity profiling." These analytical aspects are crucial for pharmaceutical development and are frequently searched topics in chemical databases.

The global market for specialized heterocyclic compounds like 2-(indolin-1-yl)-1-(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)ethan-1-one continues to expand, driven by demand for innovative drug candidates and functional materials. Patent analysis reveals growing interest in similar structures, particularly for oncological and neurological applications. This commercial potential makes the compound relevant to searches about "pharmaceutical market trends" and "drug development pipelines."

Future research directions for CAS 871096-98-9 may explore its potential in targeted drug delivery systems or as a molecular probe for biological studies. The compound's modular structure allows for various structural modifications, enabling optimization for specific applications. Such flexibility aligns with current scientific interests in "precision medicine" and "theranostic agents," ensuring continued relevance in chemical and pharmaceutical research.

Safety and handling considerations for 2-(indolin-1-yl)-1-(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)ethan-1-one follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper personal protective equipment and ventilation are recommended during handling. These precautions reflect general laboratory safety principles that remain perennially important in chemical research and education.